Ethyl 3-(3,4-dimethoxyphenyl)-7-[(3-methoxyphenyl)methoxy]-4-oxochromene-2-carboxylate

• IUPAC Name: ethyl 3-(3,4-dimethoxyphenyl)-7-[(3-methoxyphenyl)methoxy]-4-oxochromene-2-carboxylate
• InChI: InChI=1S/C28H26O8/c1-5-34-28(30)27-25(18-9-12-22(32-3)24(14-18)33-4)26(29)21-11-10-20(15-23(21)36-27)35-16-17-7-6-8-19(13-17)31-2/h6-15H,5,16H2,1-4H3
• InChI Key: FHAYLZMLYFFGHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=O)C2=C(O1)C=C(C=C2)OCC3=CC(=CC=C3)OC)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C28H26O8
• Molecular Weight: 490.5 g/mol
• CAS No.: 610751-62-7

Description

Ethyl 3-(3,4-dimethoxyphenyl)-7-[(3-methoxyphenyl)methoxy]-4-oxochromene-2-carboxylate is a useful research compound. Its molecular formula is C28H26O8 and its molecular weight is 490.508. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bridged-ring Nitrogen Compounds Synthesis

This compound serves as a precursor in the synthesis of bridged 3-benzazepine derivatives, highlighting its role in creating conformationally restricted dopamine analogues. Such research underlines its importance in medicinal chemistry, particularly in designing drugs targeting the central nervous system (Gentles et al., 1991).

Electropolymerization in Aqueous Electrolytes

The compound's related structures have been utilized in developing novel environmentally friendly electropolymerization methods for water-insoluble monomers. This application is crucial for materials science, offering a sustainable approach to creating polymer films with potential electronic and photonic uses (Asami et al., 2006).

Antimicrobial and Antioxidant Synthesis

Research has also focused on synthesizing and evaluating the antimicrobial and antioxidant properties of derivatives. Such studies are vital for discovering new compounds with potential therapeutic applications, particularly in combating microbial infections and oxidative stress-related diseases (Spoorthy et al., 2021).

Organic Photovoltaic Applications

Derivatives have been investigated for their use in dye-sensitized solar cells, showcasing the compound's relevance in renewable energy research. The efficiency of these solar cells highlights the potential for using such organic molecules in developing more efficient and sustainable energy sources (Liu et al., 2008).